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Compound of Interest

Compound Name: 2-(2-Nitrophenyl)ethanamine

Cat. No.: B1314092 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for 2-(2-
Nitrophenyl)ethanamine (CAS No: 33100-15-1), a chemical intermediate utilized in various

research and development applications, including the synthesis of CGRP receptor antagonists.

[1] Adherence to stringent safety protocols is paramount when working with this and related

nitro compounds to mitigate potential risks. This document outlines the known hazards,

recommended handling procedures, and emergency responses.

Hazard Identification and Classification
While a definitive, universally adopted hazard classification for 2-(2-Nitrophenyl)ethanamine
is not consistently available across all sources, related compounds and available safety data

sheets (SDS) suggest that it should be handled as a substance with potential for acute toxicity,

skin and eye irritation, and possible respiratory irritation. The hydrochloride salt of the related

compound, (S)-1-(2-Nitrophenyl)ethanamine, is classified as harmful if swallowed, causing skin

irritation, serious eye irritation, and potential respiratory irritation.[2]

GHS Hazard Statements for a Related Compound ((S)-1-(2-Nitrophenyl)ethanamine

hydrochloride):[2]

H302: Harmful if swallowed.

H315: Causes skin irritation.
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H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Based on this, it is prudent to handle 2-(2-Nitrophenyl)ethanamine with a similar level of

caution.

Physical and Chemical Properties
Understanding the physical and chemical properties of a substance is a prerequisite for its safe

handling.

Property Value Source

Molecular Formula C8H10N2O2 [1][3][4]

Molecular Weight 166.18 g/mol [1][3][5]

Appearance Red to Dark Red Oil [1]

Boiling Point 147 °C at 13 Torr [1]

Density 1.206 ± 0.06 g/cm³ (Predicted) [1]

Solubility
Slightly soluble in Chloroform

and Methanol
[1]

pKa 9.37 ± 0.10 (Predicted) [1]

Storage Temperature 2-8°C [3][6]

Exposure Controls and Personal Protection
Engineering controls and personal protective equipment (PPE) are critical for minimizing

exposure.

Engineering Controls:

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[7]
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Install safety showers and eye wash stations in the immediate work area.[7]

Personal Protective Equipment (PPE):

PPE Type Specification Rationale

Eye/Face Protection

Government-approved safety

glasses with side shields or

goggles. A face shield may be

necessary for splash hazards.

[2][7]

To prevent eye contact which

can cause serious irritation.[2]

Skin Protection

Compatible chemical-resistant

gloves (inspect before use). A

lab coat or protective clothing

is mandatory. Protective boots

may be required depending on

the scale of work.[7][8]

To avoid skin contact which

can lead to irritation.[2]

Respiratory Protection

A government-approved

respirator should be used if

ventilation is inadequate or if

aerosols or dust are

generated.[7][8]

To prevent inhalation which

may cause respiratory

irritation.[2]

Hygiene Measures:

Wash hands thoroughly after handling and before eating, drinking, or smoking.[2][7]

Do not eat, drink, or smoke in the laboratory.[7]

Contaminated clothing should be removed and washed before reuse.[9]

Safe Handling and Storage
Handling:

Avoid breathing vapors, mists, or gas.[2][7]
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Avoid contact with skin and eyes.[2][7]

Avoid prolonged or repeated exposure.[7]

Use in a well-ventilated place.[7]

Storage:

Keep containers tightly closed and upright.[7]

Store in a dry, cool, and well-ventilated place.[7][9]

Recommended storage temperature is between 2-8°C.[3][6]

Store away from incompatible materials such as oxidizing agents and acids.[8][9]

Avoid overheating.[7]

First Aid Measures
In the event of exposure, immediate and appropriate first aid is crucial.
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Exposure Route First Aid Protocol

If Swallowed

Rinse mouth with water. Do NOT induce

vomiting. Call a POISON CENTER or

doctor/physician if you feel unwell.[7]

If on Skin

Wash off with plenty of soap and water. Remove

contaminated clothing. If skin irritation occurs,

get medical advice/attention.[2][7][9]

If Inhaled

Remove the victim to fresh air and keep at rest

in a position comfortable for breathing. If not

breathing, give artificial respiration. Consult a

physician.[2][7]

If in Eyes

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes and

consult a physician.[2][8][9]

Always show the safety data sheet to the attending medical professional.[2]

Accidental Release Measures
Personal Precautions:

Use personal protective equipment.[2]

Ensure adequate ventilation.[2]

Evacuate personnel to safe areas.[2]

Avoid breathing dust or vapors.[2]

Environmental Precautions:

Prevent the product from entering drains.[2][9]

Methods for Cleaning Up:
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For small spills, wipe dry, place in a sealed bag for waste disposal.[7]

For larger spills, sweep up and shovel into suitable, closed containers for disposal.[2][10]

Avoid creating dust.[2]

Ventilate the area and wash the spill site after material pickup is complete.[7]

Experimental Protocols: Best Practices
While specific experimental protocols for every application of 2-(2-Nitrophenyl)ethanamine
are beyond the scope of this guide, the following general workflow outlines best practices for

handling this chemical in a laboratory setting.

Workflow for Handling 2-(2-Nitrophenyl)ethanamine:
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Preparation and PPE

Weighing and Transfer

Proceed to fume hood

Dissolution

Use appropriate glassware

Reaction Quenching (if applicable)

Follow reaction protocol

Waste Disposal

Segregate waste streams

Decontamination

Clean all equipment

Click to download full resolution via product page

Caption: A generalized workflow for the safe handling of 2-(2-Nitrophenyl)ethanamine in a

laboratory setting.

Detailed Steps:

Preparation and PPE: Before handling the chemical, ensure the work area (fume hood) is

clean and uncluttered. Don all required PPE, including safety glasses, a lab coat, and

chemical-resistant gloves.
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Weighing and Transfer: As 2-(2-Nitrophenyl)ethanamine is an oil, use a tared container for

weighing. Conduct all transfers within the fume hood to minimize inhalation exposure. Use a

clean pipette or syringe for transferring the liquid.

Dissolution: When dissolving in solvents like chloroform or methanol, add the amine to the

solvent slowly while stirring to ensure proper mixing. Be mindful of any potential exothermic

reactions.

Reaction Quenching: If used in a chemical reaction, follow the specific quenching procedure

outlined in the experimental protocol. Quenching should be done cautiously, especially if

reactive reagents are present.

Waste Disposal: Dispose of all waste, including empty containers and contaminated

materials, in accordance with local, state, and federal regulations. Do not pour chemical

waste down the drain.

Decontamination: Thoroughly clean all glassware and equipment used. Wipe down the work

surface in the fume hood. Remove and dispose of gloves properly, and wash hands

thoroughly.

Signaling Pathways and Logical Relationships
The following diagram illustrates a decision-making process in the event of an accidental

exposure.

Accidental Exposure Occurs

Skin Contact? Eye Contact? Inhalation? Ingestion?

Wash with soap and water for 15 min Rinse with water for 15 min Move to fresh air Rinse mouth, do not induce vomiting

Seek Medical Attention

Click to download full resolution via product page
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Caption: A decision tree for first aid response to accidental exposure to 2-(2-
Nitrophenyl)ethanamine.

This technical guide is intended to provide comprehensive safety and handling information for

2-(2-Nitrophenyl)ethanamine. It is imperative that all users of this chemical supplement this

information with their institution's specific safety protocols and exercise due diligence in its

handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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